Cas no 162286-69-3 (Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate
• CAS No: 162286-69-3
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• MDL: MFCD00067907
• CID: 842349
• PubChem ID: 2736452
• Update Time: 2025-06-09

Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-methyl-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 7-methyl-2-(2-thienyl)pyrazolo-[1,5-a]pyrimidine-6-carboxylate
• ETHYL 7-METHYL-2-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• ethyl 7-methyl-2-thiophen-2-ylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• HMS554O10
• BUTTPARK 94\04-24
• ETHYL 7-METHYL-2-(THIEN-2-YL)PYRAZOLO[1,5-A]-PYRIMIDINE-6-CARBOXYLATE
• AKOS022181673
• DTXSID30371371
• DB-004525
• 162286-69-3
• MFCD00067907
• Oprea1_290977
• CS-0324242
• ETHYL7-METHYL-2-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• Maybridge1_004718
• Ethyl 7-methyl-2-(2-thienyl)pyrazolo[1,5-A]-pyrimidine-6-carboxylate
• AS-9116
• Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate

• MDL： MFCD00067907
• Inchi： 1S/C14H13N3O2S/c1-3-19-14(18)10-8-15-13-7-11(12-5-4-6-20-12)16-17(13)9(10)2/h4-8H,3H2,1-2H3
• InChI Key： CBRIFKWJWUKPOW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C2N=CC(C(=O)OCC)=C(C)N2N=1

Computed Properties

• Exact Mass: 287.07300
• Monoisotopic Mass: 287.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.37
• Melting Point: 151℃
• Refractive Index: 1.681
• PSA: 84.73000
• LogP: 2.94290

Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate

Research Brief on Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate (CAS: 162286-69-3)

Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate (CAS: 162286-69-3) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique heterocyclic structure, has been explored for its pharmacological properties, particularly as a kinase inhibitor. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic potential.

Recent research has highlighted the compound's role in targeting specific kinases involved in various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study utilized X-ray crystallography to reveal the binding mode of the compound within the ATP-binding pocket of CDK2, providing valuable insights for further structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential in treating inflammatory and autoimmune diseases. A preclinical study conducted in 2022 reported that Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate significantly reduced pro-inflammatory cytokine production in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to modulate the JAK-STAT signaling pathway, suggesting its potential as a novel anti-inflammatory agent.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate production. A 2023 patent application disclosed a novel one-pot synthesis method that reduces the number of purification steps and increases overall efficiency. This development is particularly relevant for industrial-scale production, as it addresses previous challenges associated with the compound's complex heterocyclic framework.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism in vivo, necessitating further structural modifications to improve its drug-like properties. Current research efforts are directed toward developing prodrug derivatives and nanoformulations to enhance its stability and tissue distribution.

In conclusion, Ethyl 7-methyl-2-(2-thienyl)pyrazolo-1,5-apyrimidine-6-carboxylate represents a promising scaffold for the development of novel therapeutic agents targeting kinase-dependent diseases. Its multifaceted pharmacological profile and recent synthetic advancements position it as a valuable candidate for further investigation in both academic and industrial settings. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications through targeted drug delivery systems.